5-chloro-2-methyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzenesulfonamide

• IUPAC Name: 5-chloro-2-methyl-N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)benzenesulfonamide
• InChI: InChI=1S/C19H21ClN2O4S/c1-12-5-6-13(20)9-17(12)27(24,25)21-14-7-8-15-16(10-14)26-11-19(2,3)18(23)22(15)4/h5-10,21H,11H2,1-4H3
• InChI Key: KKZHYVYLPXGHOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)S(=O)(=O)NC2=CC3=C(C=C2)N(C(=O)C(CO3)(C)C)C
• Molecular Formula: C19H21ClN2O4S
• Molecular Weight: 408.9 g/mol

Description

5-chloro-2-methyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C19H21ClN2O4S and its molecular weight is 408.9. The purity is usually 95%.
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Scientific Research Applications

Environmental Analysis

• Benzenesulfonamide derivatives like benzothiazoles, benzotriazoles, and benzenesulfonamides have been identified in outdoor air particulate matter samples. A study developed a gas chromatography-mass spectrometry (GC-MS) method combined with pressurized liquid extraction (PLE) for their determination. This highlights their widespread presence in the environment and the need for monitoring due to potential exposure risks (Maceira, Marcé, & Borrull, 2018).

Pharmaceutical Applications

• A novel zinc phthalocyanine substituted with benzenesulfonamide derivative groups has shown high singlet oxygen quantum yield, indicating its potential for use as a Type II photosensitizer in photodynamic therapy for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).
• Benzenesulfonamides have been synthesized with potential anticancer activity. Some compounds showed remarkable activity against human tumor cell lines, suggesting their potential as anticancer agents (Sławiński, Żołnowska, Orlewska, & Chojnacki, 2012).

Materials Science

• Benzenesulfonamide derivatives have been used in the design of azo dyes for UV protection and antimicrobial finishing of cotton fabrics, demonstrating their utility in enhancing the functional properties of textiles (Mohamed, Abdel-Wahab, & Fahmy, 2020).